Cas no 629655-10-3 (Benzeneacetic acid, 2-(1H-tetrazol-1-yl)-, ethyl ester)

• Product Name: Benzeneacetic acid, 2-(1H-tetrazol-1-yl)-, ethyl ester
• CAS No: 629655-10-3
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 1642520
• Update Time: 2024-08-30

Benzeneacetic acid, 2-(1H-tetrazol-1-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-(1H-tetrazol-1-yl)-, ethyl ester

• Inchi： 1S/C11H12N4O2/c1-2-17-11(16)7-9-5-3-4-6-10(9)15-8-12-13-14-15/h3-6,8H,2,7H2,1H3
• InChI Key： UXFKCJPDRXLCMF-UHFFFAOYSA-N
• SMILES： C1(CC(OCC)=O)=CC=CC=C1N1C=NN=N1

Computed Properties

• Exact Mass: 232.09616

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 387.4±44.0 °C(Predicted)
• PSA: 69.9
• pka: 0.36±0.10(Predicted)